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Cat. No.: B10831720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Heptadecanol, a saturated fatty alcohol with the chemical formula C₁₇H₃₆O, is emerging as a

noteworthy volatile component within the complex matrices of essential oils. While not one of

the most abundant or commonly recognized constituents, its presence in various plant species

and its potential biological activities are garnering increasing interest within the scientific

community. This technical guide provides an in-depth exploration of 1-heptadecanol, focusing

on its chemical properties, occurrence in essential oils, methodologies for its analysis, and its

known biological significance, with a particular emphasis on its antibacterial properties.

Chemical and Physical Properties of 1-
Heptadecanol
1-Heptadecanol is a long-chain primary alcohol characterized by a 17-carbon backbone. Its

physical and chemical properties are summarized in the table below.
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Property Value References

Molecular Formula C₁₇H₃₆O [1]

Molecular Weight 256.47 g/mol [2]

CAS Number 1454-85-9 [1]

Appearance White solid/powder [2]

Melting Point 53-56 °C [2]

Boiling Point 308-310 °C [2]

Flash Point 155 °C [1]

Solubility
Insoluble in water, soluble in

organic solvents.
[3]

Occurrence of 1-Heptadecanol in Essential Oils
While research into the comprehensive distribution of 1-heptadecanol in the plant kingdom is

ongoing, it has been identified as a volatile component in several species. The concentration of

this long-chain alcohol can vary significantly based on the plant species, geographical location,

harvesting time, and the extraction method employed.

So far, specific quantitative data on the percentage of 1-heptadecanol in essential oils is not

widely available in the public domain. However, its presence has been confirmed in the

following plants:

Solena amplexicaulis: This plant is a noted source of 1-heptadecanol, where it contributes

to the overall volatile profile of the leaves.[4]

Betula cylindrostachya: The leaves of this birch species have been found to contain 1-
heptadecanol as part of their chemical constituents.

Euphorbia piscatoria: This species of spurge has been reported to contain 1-heptadecanol.
[5]

Zea mays (Maize): 1-Heptadecanol has also been identified in maize.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://en.wikipedia.org/wiki/1-Heptadecanol
https://www.chemimpex.com/products/38963
https://en.wikipedia.org/wiki/1-Heptadecanol
https://www.chemimpex.com/products/38963
https://www.chemimpex.com/products/38963
https://www.chemimpex.com/products/38963
https://en.wikipedia.org/wiki/1-Heptadecanol
https://www.thegoodscentscompany.com/data/rw1154321.html
https://www.benchchem.com/product/b10831720?utm_src=pdf-body
https://www.benchchem.com/product/b10831720?utm_src=pdf-body
https://www.benchchem.com/product/b10831720?utm_src=pdf-body
https://www.benchchem.com/product/b10831720?utm_src=pdf-body
https://www.medchemexpress.com/1-heptadecanol.html
https://www.benchchem.com/product/b10831720?utm_src=pdf-body
https://www.benchchem.com/product/b10831720?utm_src=pdf-body
https://www.benchchem.com/product/b10831720?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Heptadecanol
https://www.benchchem.com/product/b10831720?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Heptadecanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Further quantitative studies are required to establish the typical concentration ranges of 1-
heptadecanol in the essential oils derived from these and other plants.

Experimental Protocols
The analysis of 1-heptadecanol in essential oils typically involves extraction followed by

chromatographic separation and identification.

Essential Oil Extraction
A common method for extracting essential oils containing volatile compounds like 1-
heptadecanol is hydrodistillation.

Protocol: Hydrodistillation of Essential Oils

Plant Material Preparation: Fresh or dried plant material (e.g., leaves, stems) is collected

and, if necessary, ground to a smaller particle size to increase the surface area for

extraction.

Apparatus Setup: A Clevenger-type apparatus is typically used. The plant material is placed

in a round-bottom flask with a sufficient amount of distilled water.

Distillation: The flask is heated, and the resulting steam carries the volatile components,

including 1-heptadecanol, from the plant material.

Condensation: The steam and volatile compound mixture travels to a condenser, where it is

cooled and condenses back into a liquid.

Separation: The condensed liquid, a mixture of water and essential oil, is collected in a

separating funnel. Due to their different densities and immiscibility, the essential oil will form

a separate layer from the water, allowing for its collection.

Drying and Storage: The collected essential oil is dried over anhydrous sodium sulfate to

remove any residual water and then stored in a sealed, dark glass vial at a low temperature

to prevent degradation.
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Essential Oil Extraction Workflow
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Diagram 1: Essential Oil Extraction Workflow.

Quantitative Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the gold standard for the qualitative and quantitative analysis of volatile compounds

in essential oils. For long-chain alcohols like 1-heptadecanol, specific chromatographic

conditions are necessary for effective separation and detection.

Protocol: GC-MS Quantification of 1-Heptadecanol

Sample Preparation:

Prepare a stock solution of a 1-heptadecanol standard of known concentration (e.g., 1

mg/mL) in a suitable solvent such as hexane or chloroform.

Create a series of calibration standards by serially diluting the stock solution to cover a

range of concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Prepare the essential oil sample by diluting it in the same solvent to a concentration that

falls within the calibration range. An internal standard (e.g., a long-chain alkane not

present in the sample) can be added to both the standards and the sample to improve

accuracy.

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 6890 or similar.

Mass Spectrometer: Agilent 5973 or similar.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b10831720?utm_src=pdf-body-img
https://www.benchchem.com/product/b10831720?utm_src=pdf-body
https://www.benchchem.com/product/b10831720?utm_src=pdf-body
https://www.benchchem.com/product/b10831720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column: A non-polar or semi-polar capillary column is suitable for separating long-chain

alcohols. A common choice is a 5% phenyl-methylpolysiloxane column (e.g., HP-5MS, DB-

5MS), 30 m length, 0.25 mm internal diameter, 0.25 µm film thickness.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injector: Split/splitless injector, operated in splitless mode for trace analysis or a suitable

split ratio for more concentrated samples. Injector temperature: 250-280°C.

Oven Temperature Program: An initial temperature of around 70-100°C held for a few

minutes, followed by a temperature ramp of 5-10°C/min up to a final temperature of 280-

300°C, held for several minutes to ensure the elution of high-boiling point compounds like

1-heptadecanol.

Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range: m/z 40-500.

Data Analysis:

Identify the 1-heptadecanol peak in the chromatogram of the essential oil sample by

comparing its retention time and mass spectrum with that of the pure standard.

Construct a calibration curve by plotting the peak area of the 1-heptadecanol standard

against its concentration.

Quantify the amount of 1-heptadecanol in the essential oil sample by using the

regression equation from the calibration curve.
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GC-MS Quantification Workflow
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Diagram 2: GC-MS Quantification Workflow.

Biological Activity and Signaling Pathways
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The primary biological activity associated with 1-heptadecanol is its antibacterial effect.[4]

Long-chain fatty alcohols, in general, are known to exhibit antimicrobial properties, and their

mechanism of action is often linked to their interaction with the bacterial cell membrane.

A study on the antibacterial activity of long-chain fatty alcohols against Staphylococcus aureus

revealed that the effectiveness of these compounds is dependent on the length of their aliphatic

carbon chain.[6][7] While this study did not show significant activity for 1-heptadecanol against

S. aureus under their specific experimental conditions, it provided insights into the general

mechanisms of action for this class of compounds.[6]

The proposed antibacterial mechanism for some long-chain alcohols involves the disruption of

the bacterial cell membrane's integrity. This disruption can lead to increased membrane

permeability, leakage of essential intracellular components such as potassium ions (K⁺), and

ultimately, cell death.[6][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b10831720?utm_src=pdf-body
https://www.medchemexpress.com/1-heptadecanol.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6149398/
https://pubmed.ncbi.nlm.nih.gov/17846563/
https://www.benchchem.com/product/b10831720?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6149398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6149398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3187150/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3457211/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Antibacterial Mechanism of Long-Chain Alcohols
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Diagram 3: Proposed Antibacterial Mechanism.

It is important to note that the specific signaling pathways affected by 1-heptadecanol have not

been elucidated in detail. The general classification of its activity falls under "Anti-infection >

Bacterial" signaling pathways. Further research is necessary to identify the precise molecular

targets and signaling cascades modulated by 1-heptadecanol in bacterial cells.

Conclusion
1-Heptadecanol represents a lesser-known but potentially significant volatile component of

certain essential oils. Its presence adds to the chemical diversity of these natural products and
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may contribute to their overall biological activity. While current knowledge, particularly

regarding its quantitative occurrence and specific signaling pathways, is limited, the established

antibacterial properties of long-chain alcohols suggest that 1-heptadecanol is a molecule

worthy of further investigation. The detailed experimental protocols provided in this guide offer

a framework for researchers to accurately identify and quantify this compound, paving the way

for a more comprehensive understanding of its role in essential oils and its potential

applications in the fields of pharmacology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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